Cas no 2228499-56-5 (1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene)

• Product Name: 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene
• CAS No: 2228499-56-5
• MF: C₁₂H₁₂O₂S
• MW: 220.287482261658
• CID: 5891552
• PubChem ID: 165695604
• Update Time: 2025-10-31

1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene
• 2228499-56-5
• EN300-1990037

• Inchi： 1S/C12H12O2S/c1-3-12(8-9-12)10-4-6-11(7-5-10)15(2,13)14/h1,4-7H,8-9H2,2H3
• InChI Key： CSBLXSFWTRMAMB-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(C#C)CC1)(=O)=O

Computed Properties

• Exact Mass: 220.05580079g/mol
• Monoisotopic Mass: 220.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene

Introduction to 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene (CAS No. 2228499-56-5)

1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228499-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylsulfonyl derivatives, characterized by its unique structural motif featuring a cyclopropyl group conjugated with an ethynyl substituent, alongside a methanesulfonyl moiety at the para position of the benzene ring. The precise arrangement of these functional groups imparts distinct chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene is notable for its potential in modulating biological pathways. The cyclopropyl ring, being a small, rigid three-membered carbon heterocycle, introduces steric constraints that can influence binding interactions with biological targets. Concurrently, the ethynyl group, possessing a triple bond, offers opportunities for further chemical modification via cross-coupling reactions, enabling the synthesis of derivatives with tailored pharmacokinetic profiles. The methanesulfonyl group, on the other hand, contributes to hydrophobicity and can serve as a pharmacophore in interactions with proteins or enzymes.

In recent years, there has been growing interest in arylsulfonyl compounds due to their demonstrated efficacy in various therapeutic applications. For instance, sulfonyl derivatives have been explored as inhibitors of enzymes involved in metabolic disorders, inflammation, and cancer. The unique structural features of 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene suggest that it may exhibit inhibitory activity against specific targets, particularly those sensitive to modifications at the para position of the benzene ring and interactions with sulfur-containing groups. Preliminary computational studies have indicated that this compound may possess favorable binding affinities for certain enzyme families, warranting experimental validation through biochemical assays.

The synthesis of 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene represents a sophisticated challenge for organic chemists due to the complexity of its structure. Key synthetic strategies involve the introduction of the ethynyl group via Sonogashira coupling or other transition-metal-catalyzed reactions, followed by sulfonylation at the para position using appropriate sulfonylating agents. Advances in synthetic methodologies have enabled more efficient and scalable production of such compounds, facilitating their incorporation into high-throughput screening campaigns and medicinal chemistry programs.

One of the most compelling aspects of 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene is its potential as a building block for novel therapeutics. By leveraging its structural motifs—such as the cyclopropyl-ethynyl scaffold—the compound can be modified to enhance its pharmacological properties. For example, appending additional functional groups to the ethynyl terminus could improve solubility or metabolic stability, while altering the methanesulfonyl moiety might fine-tune binding interactions. Such modifications are critical in optimizing drug candidates for clinical translation.

Recent advancements in drug discovery have highlighted the importance of structure-based design and virtual screening techniques. Computational modeling has been instrumental in predicting how 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene might interact with biological targets at an atomic level. These simulations have provided insights into potential binding modes and have guided experimental efforts toward generating more potent and selective analogs. Moreover, machine learning algorithms are increasingly being employed to analyze large datasets containing biological activity data, further accelerating the identification of promising scaffolds like this one.

The pharmacokinetic profile of 1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene is another critical consideration in its development as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be thoroughly evaluated to ensure safety and efficacy. Preliminary pharmacokinetic studies suggest that this compound may exhibit moderate oral bioavailability due to its lipophilic nature but could benefit from formulation strategies to enhance delivery or prolong circulation time. Additionally, toxicological assessments are essential to rule out any potential adverse effects associated with its structural features.

In conclusion,1-(1-ethynylcyclopropyl)-4-methanesulfonylbenzene (CAS No. 2228499-56-5) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups offers opportunities for modulating biological pathways relevant to various diseases. Through continued investigation—spanning synthetic chemistry, computational modeling, pharmacological evaluation, and toxicological assessment—this compound may contribute valuable insights into therapeutic development within the broader context of medicinal chemistry.